Cas no 1152531-66-2 (4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol)

• Product Name: 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol
• CAS No: 1152531-66-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5050736
• Update Time: 2025-11-02

4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1-methyl-1H-pyrazol-4-yl)methoxy]phenol
• NE54975
• 4-[(1-methylpyrazol-4-yl)methoxy]phenol
• Z1258992463
• 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol

• Inchi： 1S/C11H12N2O2/c1-13-7-9(6-12-13)8-15-11-4-2-10(14)3-5-11/h2-7,14H,8H2,1H3
• InChI Key： SSMIWDNWERIOBC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol

4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol (CAS 1152531-66-2): A Versatile Chemical Building Block for Modern Applications

4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol (CAS 1152531-66-2) is an important organic compound that has gained significant attention in pharmaceutical and material science research. This heterocyclic phenol derivative combines the structural features of both pyrazole and phenol moieties, making it a valuable intermediate for various synthetic applications. The compound's unique molecular architecture, featuring a methoxy-substituted phenol connected to a 1-methyl-1H-pyrazole ring, provides multiple sites for chemical modification and functionalization.

In recent years, researchers have shown growing interest in 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol due to its potential applications in drug discovery. The pyrazole-phenol hybrid structure is particularly attractive for designing enzyme inhibitors and receptor modulators, as evidenced by numerous patent applications and scientific publications. The compound's CAS 1152531-66-2 has become a frequently searched identifier in chemical databases, reflecting its importance in medicinal chemistry.

The synthesis of 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Pharmaceutical companies often inquire about bulk availability of CAS 1152531-66-2, as it serves as a key starting material for several drug development programs.

Beyond pharmaceutical applications, 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol has found use in material science as a building block for functional polymers and coordination complexes. The phenolic hydroxyl group can participate in various chemical transformations, while the pyrazole nitrogen atoms offer coordination sites for metal ions. This dual functionality makes the compound valuable for creating advanced materials with tailored properties.

Recent trends in green chemistry have spurred interest in developing more sustainable synthetic routes to 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol. Researchers are exploring catalytic methods and solvent-free conditions to reduce the environmental impact of its production. These developments align with the growing demand for eco-friendly chemical processes across the industry.

The stability and storage requirements of CAS 1152531-66-2 are frequently discussed topics among chemical professionals. Proper handling includes protection from moisture and extreme temperatures, with recommendations for storage in amber glass containers under inert atmosphere when long-term preservation is needed. These considerations are particularly important for researchers working with sensitive organic compounds.

Analytical method development for 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol remains an active area of research, with recent publications focusing on HPLC method optimization and impurity profiling. The compound's UV absorption characteristics make it particularly suitable for analysis using reverse-phase chromatography with photodiode array detection, a common technique in quality control laboratories.

In the context of intellectual property, 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol appears in numerous patent applications related to therapeutic compounds and specialty chemicals. The compound's structural versatility allows for the creation of diverse derivatives with potential biological activity, making it a valuable asset in pharmaceutical innovation.

Market analysts note steady growth in demand for CAS 1152531-66-2, particularly from the contract research organization sector and academic research institutions. Suppliers are increasingly offering customized packaging options and GMP-grade material to meet the specific needs of different research applications.

Future research directions for 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol may explore its potential in catalysis and nanomaterial synthesis, building on recent advances in molecular design. The compound's ability to form stable complexes with various metal ions suggests possible applications in catalytic systems and functional coatings.

For researchers working with 4-(1-Methyl-1H-pyrazol-4-yl)methoxyphenol, proper safety data sheets and handling protocols should always be consulted. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be followed to ensure safe experimentation and storage conditions.